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Compound of Interest

Compound Name: Allyl methyl carbonate

Cat. No.: B1268131 Get Quote

An In-depth Technical Guide to Allyl Methyl
Carbonate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of allyl methyl carbonate, a versatile reagent

in organic synthesis. It covers its fundamental chemical properties, detailed experimental

protocols for its synthesis, and its applications, particularly in palladium-catalyzed reactions

relevant to pharmaceutical and chemical research.

Core Properties of Allyl Methyl Carbonate
Allyl methyl carbonate, also known as methyl prop-2-enyl carbonate, is an organic compound

recognized for its utility as a chemical intermediate.[1][2] Its structure incorporates both an allyl

group and a methyl carbonate moiety, making it a valuable building block in various chemical

transformations.[1]

Quantitative Data Summary

The key physicochemical properties of allyl methyl carbonate are summarized in the table

below for easy reference.
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Property Value

Chemical Formula C₅H₈O₃[3][4][5][6][7][8]

Molecular Weight 116.12 g/mol [4][5][7][8][9]

CAS Number 35466-83-2[4][5]

Appearance
Colorless to almost colorless clear liquid[4][10]

[11]

Density 1.022 g/mL at 25 °C[2][6][8]

Boiling Point 131 °C[4]; 59-60 °C at 35 mmHg[2][6][8]

Flash Point 33 °C (91.4 °F) - closed cup[2][4]

Refractive Index n20/D 1.406[2][8]

Synthesis of Allyl Methyl Carbonate: Experimental
Protocol
The primary method for synthesizing allyl methyl carbonate is through the transesterification

of dimethyl carbonate with allyl alcohol.[1] This process is typically catalyzed by a base, such

as potassium carbonate.

Protocol: Base-Catalyzed Synthesis from Allyl Alcohol and Dimethyl Carbonate[5]

This protocol is based on a reported procedure achieving high conversion and selectivity.[1][5]

Materials:

Allyl alcohol (422 g, 7.27 mol)

Dimethyl carbonate (2120 g, 23.6 mol)

Potassium carbonate (1.0 g, 7.3 mmol), catalyst

5 L four-necked flask equipped with a reflux condenser and mechanical stirrer
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Silica gel for column chromatography

Distillation apparatus

Procedure:

Charge the 5 L four-necked flask with allyl alcohol (422 g), dimethyl carbonate (2120 g), and

potassium carbonate (1.0 g).

Heat the reaction mixture to 90°C and maintain this temperature for 10 hours under reflux

with continuous agitation.

Throughout the reaction, continuously remove the methanol by-product to drive the

equilibrium towards the product.

After the reaction is complete, cool the mixture to room temperature.

Remove the potassium carbonate catalyst by passing the reaction mixture through a short

column of silica gel.

Purify the resulting crude product via distillation to obtain pure allyl methyl carbonate.

Key Applications in Organic Synthesis
Allyl methyl carbonate is a key substrate in numerous palladium-catalyzed reactions, which

are fundamental in the synthesis of complex molecules for pharmaceuticals and

agrochemicals.[1]

Palladium-Catalyzed Allylation: The compound serves as an efficient allylating agent for

carbonucleophiles under neutral conditions.[12] In the presence of a palladium(0) catalyst, it

can be used for the synthesis of:

Allylated Quinolines and Isoquinolines: A one-step synthesis can be achieved through the

cyclization-allylation of azides with allyl methyl carbonate.[13]

α-Allyl Ketones: It participates in decarboxylative allylation reactions with substrates like β-

keto esters.[1]
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Allylated Compounds: It is broadly used in palladium-catalyzed processes for the synthesis

of various allylated compounds.[1]

Logical Workflow: Palladium-Catalyzed Decarboxylative Allylation

The following diagram illustrates the general workflow for the palladium-catalyzed

decarboxylative allylation of a nucleophile using allyl methyl carbonate.
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Caption: Palladium-catalyzed decarboxylative allylation workflow.
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Safety and Handling
Allyl methyl carbonate is a flammable liquid and vapor.[4][10][11][14][15] It is also known to

cause skin and serious eye irritation.[2][4][14][15]

Precautionary Measures:

Handling: Use in a well-ventilated area or outdoors.[14] Keep away from heat, sparks, open

flames, and hot surfaces.[4][14][15] Use explosion-proof electrical and lighting equipment

and only non-sparking tools.[4][14] Ground and bond containers and receiving equipment.[4]

[14][15]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[11][14][15] Tight-sealing safety goggles are recommended.[14]

Storage: Store in a cool, well-ventilated place.[4][10][11][14][15] Keep the container tightly

closed.[4][10][11][14][15] It is moisture-sensitive and should be stored under an inert gas.[4]

[14]

Fire Fighting: In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to

extinguish.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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